(1S)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
Overview
Description
(1S)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride is a useful research compound. Its molecular formula is C10H12ClF2N and its molecular weight is 219.66 g/mol. The purity is usually 95%.
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Scientific Research Applications
Stereoselective Synthesis Processes
A significant application involves the development of stereoselective synthesis processes. For instance, Han et al. (2007) describe a large-scale, stereoselective process for synthesizing a closely related compound, showcasing the importance of such chemicals in the production of stereochemically pure substances with high yields and purity, which are crucial for further applications in drug development and material science (Han et al., 2007).
Synthetic Intermediates for Bioactive Compounds
Wei-dong (2013) highlights the role of 1,2,3,4-tetrahydronaphthalen-1-amine derivatives as important synthetic intermediates for bioactive compounds. These intermediates are pivotal in the synthesis of various chemicals, demonstrating the compound's utility in producing a wide range of biologically active substances (Wei-dong, 2013).
Material Science Applications
Kusumoto et al. (2004) explored the design and synthesis of liquid crystal materials incorporating fluoro-substituted tetrahydronaphthalene structures, including compounds similar to "(1S)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride". These materials exhibit properties desirable for active matrix LCDs, such as wide nematic temperature ranges, low melting points, and high dielectric anisotropy. This research underscores the compound's potential in the development of advanced liquid crystal mixtures for display technologies (Kusumoto et al., 2004).
Chiral Auxiliaries in Asymmetric Synthesis
The compound and its derivatives are used as chiral auxiliaries in asymmetric synthesis, showcasing its utility in creating enantioselective reactions critical for the production of chiral drugs and other active molecules. For example, Orsini et al. (2005) discuss the use of a related compound as a chiral auxiliary in Reformatsky-type reactions, which are essential for constructing chiral centers in complex organic molecules (Orsini et al., 2005).
Properties
IUPAC Name |
(1S)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F2N.ClH/c11-6-4-8-7(9(12)5-6)2-1-3-10(8)13;/h4-5,10H,1-3,13H2;1H/t10-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ADAKOZOQLXJQTC-PPHPATTJSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=C(C1)C(=CC(=C2)F)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H](C2=C(C1)C(=CC(=C2)F)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClF2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
